6-(dimethylamino)-2-(trifluoromethyl)-9H-purine

• Molecular Formula: C8H8F3N5
• Molecular Weight: 231.18 g/mol
• IUPAC Name: N,N-dimethyl-2-(trifluoromethyl)-7H-purin-6-amine
• InChI: InChI=1S/C8H8F3N5/c1-16(2)6-4-5(13-3-12-4)14-7(15-6)8(9,10)11/h3H,1-2H3,(H,12,13,14,15)
• InChI Key: AVWPSKOCDQEYLG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC2=C1NC=N2)C(F)(F)F

Description

6-(dimethylamino)-2-(trifluoromethyl)-9H-purine is a useful research compound. Its molecular formula is C8H8F3N5 and its molecular weight is 231.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-2-trifluoromethylpurine (45 mg, 0.20 mmol), dimethylamine (0.2 mL of a 2.0 M solution in tetrahydrofuran), triethylamine (60 mg, 0.6 mmol) and N,N-dimethylformamide (2 mL) was stirred at 85° C. for 12 hours. The solvent was removed under vacuum and the residue was dissolved in 25 mL of ethyl acetate, washed with 5% aqueous sodium bicarbonate (25 mL) and water (25 mL). The organic layer was concentrated and dried under vacuum to give crude 6-dimethylamino-2-trifluoromethylpurine (51 mg), which was used as such for the next reaction.